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Compound of Interest

Compound Name: 2-Azido-4-fluoro-1-iodobenzene
Cat. No.: B13520639
Get Quote
\ J

Executive Summary

2-Azido-4-fluoro-1-iodobenzene is a high-value bifunctional aryl azide reagent designed for
modular drug discovery and chemical biology. It features three distinct functional handles:

e Azide (-N3): Enables bioorthogonal "click" chemistry (CUAAC or SPAAC) for rapid
conjugation.

« lodide (-I): Facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) for
scaffold elaboration post-click.

e Fluorine (-F): Enhances metabolic stability, modulates lipophilicity (LogP), and serves as a
sensitive reporter for °F NMR spectroscopy.

This guide provides a validated workflow for its synthesis, handling, and application in
sequential ligation strategies.

Chemical Properties & Reactivity Profile
Structural Specifications
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The molecule is a 1,2,4-substituted benzene derivative. The ortho relationship between the
iodine and azide groups is chemically significant, allowing for unique photochemistry (e.g.,
nitrene insertion) while retaining stability under standard click conditions.

Property Value / Description

1-Azido-4-fluoro-2-iodobenzene (or 2-Azido-4-

IUPAC Name ]
fluoro-1-iodobenzene)

Molecular Formula CeHsFINs
Molecular Weight ~263.01 g/mol
Physical State Pale yellow to orange oil or low-melting solid
Solubility Soluble in DCM, THF, DMSO; insoluble in water

- Light-sensitive (iodide); Shock-sensitive (azide).
Stability

Store at -20°C in dark.

Orthogonal Reactivity Logic

The power of this reagent lies in its chemoselectivity. The azide and iodide groups react under
mutually exclusive conditions, allowing for controlled sequential functionalization.
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Figure 1: Sequential functionalization workflow exploiting orthogonal reactivity.

Click to download full resolution via product page

Synthesis Protocol

Precursor: 4-Fluoro-2-iodoaniline (CAS 1393605-42-1 or similar isomers depending on exact
substitution pattern). Method: Sandmeyer-type Diazotization.

Reagents & Equipment
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Precursor: 4-Fluoro-2-iodoaniline (1.0 eq)

Reagents: Sodium Nitrite (NaNOz, 1.2 eq), Sodium Azide (NaNs, 1.5 eq), Hydrochloric Acid
(6M HCI).

Solvent: Water/Acetonitrile (1:1).

Safety: Blast shield, plastic spatulas (no metal), cryo-gloves.

Step-by-Step Procedure

Acidification: Dissolve 4-fluoro-2-iodoaniline (500 mg, 2.1 mmol) in acetonitrile (5 mL). Cool
to 0°C in an ice bath. Dropwise add 6M HCI (3 mL) with vigorous stirring. A precipitate of the
hydrochloride salt may form.

Diazotization: Dissolve NaNO:2 (174 mg, 2.5 mmol) in minimal water (1 mL). Add this solution
dropwise to the aniline mixture at 0°C. Stir for 20 minutes. The solution should become
clear/yellow as the diazonium salt forms.

Azidation: Dissolve NaNs (205 mg, 3.1 mmol) in water (2 mL). Add dropwise to the
diazonium mixture at 0°C. Caution: Nitrogen gas evolution will occur.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

Work-up: Dilute with diethyl ether (20 mL) and water (20 mL). Separate phases. Extract
agueous layer with ether (2x). Wash combined organics with saturated NaHCOs and brine.

Drying: Dry over MgSOa, filter, and concentrate in vacuo at room temperature (do not heat).

Purification: Flash column chromatography (Silica gel, 100% Hexanes to 5%
EtOAc/Hexanes). The product elutes as a yellow oil.[1]

Yield Expectation: 75-85%.

Click Chemistry Application (CUAAC)

This protocol describes the conjugation of 2-Azido-4-fluoro-1-iodobenzene to a terminal

alkyne.
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Standard Protocol

e Setup: In a 4 mL vial, dissolve the Alkyne (1.0 eq) and 2-Azido-4-fluoro-1-iodobenzene (1.1
eq) in t-BuOH/H20 (1:1, 0.1 M concentration).

o Catalyst Prep: Premix CuSOa4-5H20 (5 mol%) and THPTA ligand (10 mol%) in water. Add to
the reaction vial.

e Reduction: Add Sodium Ascorbate (10 mol%) to initiate the reaction. Flush headspace with
Argon.

e Incubation: Stir at room temperature for 4-12 hours. Monitor by TLC or LC-MS.

« |solation: Dilute with EtOAc, wash with ammonium chloride (to remove Cu), dry, and
concentrate.

Critical Optimization for Aryl Azides

Aryl azides are less reactive than alkyl azides due to resonance stabilization.
e Ligand: Use THPTA or TBTA to stabilize Cu(l) and accelerate the rate.

o Temperature: If sluggish, heat to 40°C. Avoid >60°C to prevent decomposition of the ortho-
iodo azide motif (potential formation of benzofuroxan derivatives).

Safety & Handling (E-E-A-T)
Warning: Organic azides are potential explosives.[1][2]

o C/N Ratio Rule: The number of carbon atoms (6) vs. nitrogen atoms (3) is 2:1. This is
borderline. Handle amounts <1 gram.

o Metal Avoidance: Do not use metal spatulas or needles with concentrated azide solutions to
avoid forming heavy metal azides (e.g., Copper Azide), which are extremely shock-sensitive.

o Waste Disposal: Quench unreacted azide with phosphine or acid before disposal. Never
pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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